Cas no 101398-19-0 (3-Furanol, tetrahydro-2,2-dimethyl-)

• Product Name: 3-Furanol, tetrahydro-2,2-dimethyl-
• CAS No: 101398-19-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1131734
• PubChem ID: 13327310
• Update Time: 2025-04-20

3-Furanol, tetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-2,2-dimethyl-
• 2,2-dimethyloxolan-3-ol
• SCHEMBL10868087
• AT34680
• dimethyltetra-hydrofuran-3-ol
• DTXSID30536928
• 101398-19-0
• 2,2-DIMETHYLTETRAHYDROFURAN-3-OL

• Inchi： 1S/C6H12O2/c1-6(2)5(7)3-4-8-6/h5,7H,3-4H2,1-2H3
• InChI Key： PBVVKKCMOMDGNB-UHFFFAOYSA-N
• SMILES： O1CCC(C1(C)C)O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46